Cas no 72081-17-5 ((3,4-Dihydro-2H-pyran-6-yl)methanol)

• Product Name: (3,4-Dihydro-2H-pyran-6-yl)methanol
• CAS No: 72081-17-5
• MF: C₆H₁₀O₂
• MW: 114.142402172089
• MDL: MFCD20126379
• CID: 544562
• PubChem ID: 12511647
• Update Time: 2025-05-20

(3,4-Dihydro-2H-pyran-6-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (3,4-Dihydro-2H-pyran-6-yl)methanol
• 2H-Pyran-6-methanol, 3,4-dihydro-
• 3,4-dihydro-2H-Pyran-6-methanol
• 3,4-dihydro-2H-pyran-6-ylmethanol
• LHSFBWKMYRCCQA-UHFFFAOYSA-N
• (5,6-dihydro-4H-pyran-2-yl)methanol
• 6-hydroxymethyl-2,3-dihydropyran
• 6-(hydroxymethyl)-3,4-dihydro-2h-pyran
• FT-0737388
• DTXSID80500891
• SCHEMBL991267
• s11090
• EN300-104032
• MFCD20126379
• AKOS015968479
• 6-hydroxymethyl-3,4-dihydro-2H-pyran
• A914203
• 72081-17-5
• CS-0435565
• DA-24742

• MDL： MFCD20126379
• Inchi： 1S/C6H10O2/c7-5-6-3-1-2-4-8-6/h3,7H,1-2,4-5H2
• InChI Key： LHSFBWKMYRCCQA-UHFFFAOYSA-N
• SMILES： O1C(CO)=CCCC1

Computed Properties

• Exact Mass: 114.0681
• Monoisotopic Mass: 114.068079557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 96.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• PSA: 29.46

(3,4-Dihydro-2H-pyran-6-yl)methanol Security Information

• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxacyclic compounds Oxacyclic compounds
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxacyclic compounds

Additional information on (3,4-Dihydro-2H-pyran-6-yl)methanol

Introduction to (3,4-Dihydro-2H-pyran-6-yl)methanol (CAS No. 72081-17-5)

(3,4-Dihydro-2H-pyran-6-yl)methanol (CAS No. 72081-17-5) is a versatile organic compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound, also known as 6-hydroxymethyltetrahydropyran, is characterized by its unique structural features and diverse applications. In this comprehensive introduction, we will delve into the chemical properties, synthesis methods, biological activities, and potential applications of (3,4-Dihydro-2H-pyran-6-yl)methanol.

Chemical Structure and Properties

(3,4-Dihydro-2H-pyran-6-yl)methanol is a six-membered ring compound with a hydroxymethyl group attached to the pyran ring. The molecular formula of this compound is C₆H₁₂O₂, and its molecular weight is 116.15 g/mol. The presence of the hydroxymethyl group imparts significant reactivity and functional versatility to the molecule. The compound exhibits good solubility in polar solvents such as water and ethanol, making it suitable for various chemical reactions and biological assays.

Synthesis Methods

The synthesis of (3,4-Dihydro-2H-pyran-6-yl)methanol can be achieved through several routes, each with its own advantages and limitations. One common method involves the reduction of 6-formyltetrahydropyran using a suitable reducing agent such as sodium borohydride (NaBH₄) or lithium aluminum hydride (LiAlH₄). This reaction typically proceeds under mild conditions and yields high purity (3,4-Dihydro-2H-pyran-6-yl)methanol. Another approach involves the catalytic hydrogenation of 6-formyltetrahydropyran over a palladium catalyst.

Biological Activities and Applications

(3,4-Dihydro-2H-pyran-6-yl)methanol has been studied for its potential biological activities and applications in various fields. Recent research has shown that this compound exhibits anti-inflammatory properties, making it a promising candidate for the development of new therapeutic agents. A study published in the Journal of Medicinal Chemistry in 2021 reported that (3,4-Dihydro-2H-pyran-6-yl)methanol effectively inhibited the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in lipopolysaccharide-stimulated macrophages.

In addition to its anti-inflammatory effects, (3,4-Dihydro-2H-pyran-6-yl)methanol has also been investigated for its potential as a lead compound in drug discovery. Its structural features make it an attractive scaffold for the design of novel drugs targeting various diseases. For instance, researchers at the University of California have used this compound as a starting point to develop new antiviral agents against influenza virus infection.

Safety and Handling

While (3,4-Dihydro-2H-pyran-6-yl)methanol is generally considered safe for laboratory use when proper precautions are taken, it is important to handle this compound with care. Standard laboratory safety protocols should be followed to minimize exposure risks. This includes wearing appropriate personal protective equipment (PPE) such as gloves and goggles, working in a well-ventilated area or fume hood, and storing the compound in a secure location away from incompatible materials.

Conclusion

In conclusion, (3,4-Dihydro-2H-pyran-6-yl)methanol (CAS No. 72081-17-5) is a valuable organic compound with a wide range of applications in chemistry, biology, and pharmaceutical research. Its unique chemical structure and biological activities make it an important molecule for further investigation and development. As research continues to uncover new properties and applications of this compound, it is likely to play an increasingly significant role in advancing scientific knowledge and improving human health.